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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of current techniques for visualizing and

quantifying strigolactone (SL) distribution in planta. The accompanying protocols offer step-by-

step guidance for the implementation of these methods in a laboratory setting.

Introduction
Strigolactones are a class of carotenoid-derived plant hormones that play crucial roles in

regulating plant development, including shoot branching, root architecture, and symbiotic

interactions with arbuscular mycorrhizal fungi.[1] Their extremely low concentrations in plant

tissues have historically made their detection and quantification challenging.[2][3] This

document outlines and compares several advanced techniques for visualizing and quantifying

SLs, from traditional analytical chemistry methods to cutting-edge in vivo biosensors.
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Several methods are available for studying strigolactone distribution, each with its own

advantages and limitations. These can be broadly categorized into two groups: in vitro

quantification following extraction and in situ visualization using genetically encoded

biosensors.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is a highly sensitive and specific method for the absolute quantification of SLs.[4] It

involves the extraction and purification of SLs from plant tissues or root exudates, followed by

separation and detection using a mass spectrometer. This technique allows for the

identification and quantification of different SL analogs.[3][4]

Genetically Encoded Biosensors
Genetically encoded biosensors enable the real-time visualization of SL signaling dynamics

within living plant tissues, offering high spatiotemporal resolution.[5][6] These sensors are

based on the SL signaling pathway, where SL perception leads to the degradation of specific

repressor proteins.

StrigoQuant: This ratiometric biosensor utilizes a firefly luciferase fused to a degradable

SMXL6 protein and a constitutively expressed Renilla luciferase for normalization.[6] The

ratio of firefly to Renilla luciferase activity provides a quantitative measure of SL-induced

degradation.

Strigo-D2: A ratiometric fluorescent biosensor, Strigo-D2, is based on the degradation of a

truncated, fluorescently-tagged SMXL6 protein (D2 domain) in response to SLs.[7] It allows

for the visualization of SL signaling at the cellular level.[7]

StrigoSense: This is a conceptual design for a novel, positively-activated SL biosensor.[8]

Unlike other biosensors that rely on protein degradation (signal-off), StrigoSense is designed

to produce a signal (signal-on) in the presence of SLs, potentially offering a higher signal-to-

noise ratio.[8]
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The following table summarizes key quantitative parameters for the different SL visualization

and quantification techniques.

Technique Analyte
Detection
Limit

Dynamic
Range

Temporal
Resolution

Throughput

LC-MS/MS Various SLs
Attomolar to

femtomolar[4]

Several

orders of

magnitude

Minutes to

hours

(sample prep)

Low to

medium

StrigoQuant
SL signaling

activity

Nanomolar

range (for

GR24)[6]

Approx. 10

nM to 10

µM[6]

Hours

High

(protoplast

assays)

Strigo-D2
SL signaling

activity

~5 nM (for

(+)-5DS)[7]

5 nM to 0.5

µM[7]

Minutes to

hours[7]

Low (confocal

microscopy)

StrigoSense
SL signaling

activity

Not yet

determined

Not yet

determined

Not yet

determined

Potentially

high

Experimental Protocols
Protocol 1: Strigolactone Extraction from Root Exudates
and Quantification by LC-MS/MS
This protocol describes the collection of SLs from root exudates and their subsequent analysis.

[9][10]

Materials:

Hydroponic plant growth system

C18 Solid-Phase Extraction (SPE) cartridges

Methanol, Acetone, Ethyl Acetate (HPLC grade)

Nitrogen gas supply

LC-MS/MS system
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Procedure:

Plant Growth and Exudate Collection:

Grow plants hydroponically. For rice seedlings, this can be done in 50 mL falcon tubes.[10]

For SL induction, grow plants under phosphate-deficient conditions for one week prior to

collection.[10]

Replace the hydroponic solution with sterile deionized water 24 hours before collection.

Collect the water containing root exudates. It is recommended to keep the exudates on ice

during collection to minimize degradation.[11]

Solid-Phase Extraction (SPE):

Condition a C18 SPE cartridge by washing with 10 mL of methanol followed by 10 mL of

deionized water.

Load the collected root exudate onto the cartridge.

Wash the cartridge with 10 mL of deionized water to remove polar impurities.

Elute the SLs with 10 mL of acetone.

Sample Concentration and Reconstitution:

Evaporate the acetone eluate to dryness under a gentle stream of nitrogen gas.

Reconstitute the dried extract in a known volume (e.g., 100 µL) of 50% acetonitrile for LC-

MS/MS analysis.

LC-MS/MS Analysis:

Inject the reconstituted sample into an LC-MS/MS system equipped with a C18 column.

Use a suitable gradient of water and acetonitrile, both containing 0.1% formic acid, for

separation.
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Monitor for the specific mass transitions of the target SLs.

Protocol 2: In Planta Visualization of Strigolactone
Signaling using the Strigo-D2 Biosensor
This protocol outlines the steps for visualizing SL distribution in Arabidopsis thaliana roots

expressing the Strigo-D2 biosensor using confocal microscopy.[7][12][13][14][15][16]

Materials:

Arabidopsis thaliana seedlings stably expressing the Strigo-D2 biosensor

1/2 MS medium plates

Confocal laser scanning microscope with appropriate lasers and filters for mVenus (YFP)

and mCherry (RFP)

Microscope slides and coverslips

Propidium iodide (optional, for cell wall staining)

Strigolactone analog solution (e.g., 1 µM GR24 or (+)-5DS)

Procedure:

Plant Preparation:

Grow Strigo-D2 expressing Arabidopsis seedlings vertically on 1/2 MS agar plates for 5-7

days.

Carefully remove a seedling from the agar plate and mount it in a drop of liquid 1/2 MS

medium on a microscope slide.

Gently place a coverslip over the seedling.

Confocal Microscopy:

Place the slide on the stage of an inverted confocal microscope.
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Locate the root tip and select the region of interest (e.g., meristematic zone, elongation

zone, or differentiation zone).

Set up the microscope to excite mVenus (e.g., 514 nm laser) and mCherry (e.g., 561 nm

laser) and collect their respective emissions.

Acquire an initial z-stack of images before SL treatment (Time 0).

Strigolactone Treatment and Time-Lapse Imaging:

Carefully add a small volume of the SL solution to the side of the coverslip. The solution

will be drawn under the coverslip by capillary action.

Immediately start acquiring time-lapse images (e.g., a z-stack every 5-10 minutes) for the

desired duration (e.g., 1-2 hours).

Image Analysis:

Open the image series in an image analysis software (e.g., Fiji/ImageJ).

For each time point, create a maximum intensity projection of the z-stack.

Select regions of interest (ROIs) corresponding to specific cells or tissues.

Measure the mean fluorescence intensity of both the mVenus and mCherry channels

within each ROI at each time point.

Calculate the mVenus/mCherry ratio for each ROI at each time point. A decrease in this

ratio indicates SL-induced degradation of the biosensor.

Protocol 3: Protoplast-Based Strigolactone Bioassay
using the StrigoQuant Biosensor
This protocol provides a method for quantifying SL activity using the StrigoQuant biosensor in

Arabidopsis protoplasts.[5][7]

Materials:
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Arabidopsis thaliana cell culture or seedlings

Enzyme solution (cellulase, macerozyme)

W5 solution

MMg solution

PEG-calcium transfection solution

StrigoQuant plasmid DNA

96-well plates

Dual-luciferase assay system

Luminometer

Procedure:

Protoplast Isolation:

Harvest Arabidopsis leaves or cell culture.

Incubate the tissue in the enzyme solution for 3-4 hours with gentle shaking to digest the

cell walls.

Filter the protoplast suspension through a nylon mesh to remove undigested tissue.

Wash the protoplasts with W5 solution and then resuspend in MMg solution.

Protoplast Transfection:

Mix the protoplasts with the StrigoQuant plasmid DNA.

Add the PEG-calcium transfection solution and incubate for 15-30 minutes at room

temperature.
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Wash the transfected protoplasts with W5 solution and resuspend in a suitable incubation

buffer.

Strigolactone Treatment:

Aliquot the transfected protoplasts into a 96-well plate.

Add different concentrations of the SL to be tested to the wells. Include a mock-treated

control.

Incubate the plate for 4-6 hours.

Luciferase Assay:

Add the firefly luciferase substrate to each well and measure the luminescence.

Add the Renilla luciferase substrate (stop and glo) to each well and measure the

luminescence again.

Data Analysis:

Calculate the ratio of firefly to Renilla luciferase activity for each well.

Normalize the ratios to the mock-treated control. A decrease in the ratio indicates SL

activity.

Plot the normalized ratio against the SL concentration to generate a dose-response curve

and determine the EC50 value.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the strigolactone

signaling pathway and the experimental workflows for the described techniques.
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Strigolactone Signaling Pathway.
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Genetically Encoded Biosensor Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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